Cas no 86780-90-7 (Aranidipine)

• Product Name: Aranidipine
• CAS No: 86780-90-7
• MF: C₁₉H₂₀N₂O₇
• MW: 388.371305465698
• MDL: MFCD00865813
• CID: 61024
• PubChem ID: 2225
• Update Time: 2025-05-22

Aranidipine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl 5-(2-oxopropyl) 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• MPC-1304
• Sapresta
• 1,4-Dihydro-2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylic acid 3-methyl 5-(2-oxopropyl) ester
• Asanidipine
• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-, 3-methyl 5-(2-oxopropyl)ester
• 3-O-methyl 5-O-(2-oxopropyl) 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Aranidipine
• 2,6-Dimethyl-4-(2-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylic acid methyl 2-oxopropyl ester
• MPC1304
• DTXCID6028575
• Tox21_113003
• CAS-86780-90-7
• D01562
• BS-18193
• BCP32584
• 3,5-DIMETHYL-1-ADAMANTYLZINCBROMIDE
• Aranidipine (MPC1304)
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-, methyl 2-oxopropyl ester
• AC-907
• 2-oxopropyl 5-(methoxycarbonyl)-2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• NCGC00182054-03
• CCRIS 6724; CCRIS-6724; CCRIS6724; MPC 1304; MPC-1304; MPC1304
• HY-U00212
• 3,5-PYRIDINEDICARBOXYLIC ACID, 1,4-DIHYDRO-2,6-DIMETHYL-4-(2-NITROPHENYL)-, 3-METHYL 5-(2-OXOPROPYL) ESTER
• CS-7341
• MPC 1304
• CHEMBL2104030
• GTPL11744
• UNII-4Y7UR6X2PO
• Tox21_113003_1
• ARANIDIPINE [JAN]
• DTXSID9048649
• (+-)-Acetonyl methyl 1,4-dihydro-2,6-dimethyl-4-(o-nitrophenyl)-3,5-pyridinedicarboxylate
• Sapresta (TN)
• 86780-90-7
• (+/-)-ACETONYL METHYL 1,4-DIHYDRO-2,6-DIMETHYL-4-(O-NITROPHENYL)-3,5-PYRIDINEDICARBOXYLATE
• AKOS015967075
• ARANIDIPINE [MART.]
• ARANIDIPINE [WHO-DD]
• ARANIDIPINE [MI]
• Aranidipine [INN]
• Aranidipine (JAN/INN)
• CCRIS 6724
• CHEBI:31232
• FT-0705721
• D81791
• Q4784109
• DB09229
• MPC1304;CCRIS-6724
• NCGC00182054-02
• SCHEMBL49910
• 4Y7UR6X2PO
• Aranidipine (MPC1304)?
• DB-090281
• GLXC-01783

• MDL： MFCD00865813
• Inchi： 1S/C19H20N2O7/c1-10(22)9-28-19(24)16-12(3)20-11(2)15(18(23)27-4)17(16)13-7-5-6-8-14(13)21(25)26/h5-8,17,20H,9H2,1-4H3
• InChI Key： NCUCGYYHUFIYNU-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 388.12700
• Monoisotopic Mass: 388.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Color/Form: Yellow prismatic crystals were obtained from ethyl acetate hexane
• Melting Point: 155°
• Boiling Point: 530°C at 760 mmHg
• PSA: 127.52000
• LogP: 2.98680

Aranidipine Security Information

• Toxicity：LD50 in male, female mice, rats (mg/kg): 143, 193, 1982, 1459 orally; LD50 in male, female mice (mg/kg): 7.3, 9.1 i.p. (Nakano)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Aranidipine

Comprehensive Overview of Aranidipine (CAS No. 86780-90-7): Mechanism, Applications, and Research Insights

Aranidipine, a calcium channel blocker with the CAS number 86780-90-7, is a pharmaceutical compound primarily used in the management of cardiovascular conditions. Its unique pharmacological profile has garnered attention in both clinical and research settings. This article delves into the molecular structure, mechanism of action, therapeutic applications, and recent advancements related to Aranidipine, addressing common queries such as "How does Aranidipine work?" and "What are the benefits of Aranidipine in hypertension treatment?".

The chemical name of Aranidipine reflects its dihydropyridine backbone, a feature shared with other calcium channel blockers like amlodipine and nifedipine. Its CAS registry number 86780-90-7 is critical for accurate identification in pharmacological databases and regulatory documentation. Researchers often search for "Aranidipine solubility" or "Aranidipine synthesis protocol," highlighting its relevance in drug development. The compound's ability to selectively inhibit L-type calcium channels makes it a valuable tool for studying vascular smooth muscle contraction and cardiac electrophysiology.

In clinical practice, Aranidipine is prescribed for hypertension due to its vasodilatory effects. Patients frequently inquire about "Aranidipine side effects" or "Aranidipine dosage guidelines," underscoring the need for clear communication between healthcare providers and users. Comparative studies with other antihypertensives, such as "Aranidipine vs. Amlodipine efficacy," are also trending in medical forums, reflecting a growing interest in personalized treatment options.

Recent studies have explored Aranidipine's potential beyond cardiovascular health. Investigations into its neuroprotective properties, often searched as "Aranidipine and cognitive function," suggest possible applications in neurodegenerative disorders. Additionally, its pharmacokinetics—including "Aranidipine half-life" and "metabolic pathways"—are key topics in pharmacogenomics research, aligning with the rise of precision medicine.

From a formulation standpoint, Aranidipine presents challenges such as low bioavailability, prompting searches for "Aranidipine nanoparticle delivery systems." Innovations in drug delivery, including liposomal encapsulation, aim to enhance its therapeutic index. Regulatory agencies require stringent quality control for CAS 86780-90-7-labeled batches, ensuring consistency in manufacturing.

Environmental and stability studies of Aranidipine (referenced by its CAS no. 86780-90-7) address concerns like "photodegradation of Aranidipine"—a critical factor for storage conditions. Analytical methods such as HPLC and LC-MS are routinely employed to monitor its purity, as queried in "Aranidipine assay validation."

In summary, Aranidipine remains a compound of significant scientific and medical interest. Its multifaceted applications, coupled with ongoing research into optimized formulations and expanded indications, ensure its place in both current therapeutics and future innovations. For researchers and clinicians alike, understanding its CAS 86780-90-7 designation and pharmacological nuances is essential for maximizing its benefits.